Cas no 2172206-09-4 (2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2172206-09-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6121100
• PubChem ID: 165488984
• Update Time: 2025-10-15

2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid
• 2-{1-[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid
• EN300-1509176
• 2172206-09-4

• Inchi： 1S/C27H25ClN2O5/c1-16(2)30(14-25(31)32)26(33)17-11-12-23(28)24(13-17)29-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22H,14-15H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： SDTMTXDDJMMMKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid

Comprehensive Overview of 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172206-09-4)

2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid (CAS 2172206-09-4) is a specialized Fmoc-protected amino acid derivative gaining attention in peptide synthesis and pharmaceutical research. This compound features a unique molecular architecture combining a chlorophenyl moiety with an Fmoc-protected amine and isopropyl formamide group, making it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

The growing demand for custom peptide synthesis and drug discovery intermediates has positioned this compound as a crucial building block in modern medicinal chemistry. Researchers frequently search for high-purity Fmoc-amino acid derivatives and peptide coupling reagents, making 2172206-09-4 a relevant compound in current biochemical research trends. Its structural features enable precise control over peptide chain elongation while maintaining excellent solubility in common organic solvents like DMF and DCM.

From a synthetic chemistry perspective, 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid demonstrates remarkable stability under standard SPPS conditions. The Fmoc protecting group can be selectively removed using mild base treatment (typically 20% piperidine in DMF), while the chlorophenyl moiety offers potential for further functionalization through cross-coupling reactions. These characteristics make it particularly valuable for creating modified peptide sequences with enhanced biological activity or improved pharmacokinetic properties.

The pharmaceutical industry shows increasing interest in CAS 2172206-09-4 due to its potential applications in developing targeted therapeutics. Recent publications have highlighted its use in constructing peptide-drug conjugates and bioconjugation platforms, particularly in oncology research. The compound's chloro-substituted aromatic ring provides an excellent handle for subsequent modifications, enabling researchers to create diverse molecular architectures with tailored biological properties.

Quality control aspects of 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity profiles, mass spectrometry confirmation, and 1H/13C NMR characterization. The compound should be stored under inert atmosphere at -20°C to maintain stability, with special attention to moisture sensitivity due to the Fmoc carbamate functionality.

Emerging applications for 2172206-09-4 extend beyond traditional peptide synthesis. Materials science researchers are exploring its use in creating functionalized biomaterials and molecular scaffolds for sensor development. The compound's ability to introduce both hydrophobic character (through the fluorenyl group) and hydrogen bonding capacity (via the amide linkages) makes it particularly interesting for designing advanced materials with precise molecular recognition properties.

From a commercial availability standpoint, 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid is typically offered in research quantities by specialty chemical suppliers. Current market trends show growing demand for custom Fmoc-amino acids with diverse side-chain functionalities, positioning this compound as a valuable addition to medicinal chemistry toolkits. Researchers often inquire about bulk synthesis options and GMP-grade availability when considering scale-up projects.

Environmental and handling considerations for CAS 2172206-09-4 follow standard laboratory safety protocols for amino acid derivatives. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling. The compound should be used in well-ventilated areas, with particular attention to avoiding inhalation of fine powders during weighing operations.

Future research directions for this compound may explore its potential in click chemistry applications and bioconjugation strategies. The presence of both amide bonds and aromatic chloro substituents offers multiple possibilities for further structural elaboration. As peptide-based therapeutics continue to gain market share in treatment of metabolic disorders and oncology, intermediates like 2172206-09-4 will likely see increased utilization in both academic and industrial settings.

Analytical characterization of 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid typically reveals excellent purity profiles when synthesized under controlled conditions. Modern quality control techniques including UHPLC-MS and chiral HPLC help ensure batch-to-batch consistency, which is particularly important for structure-activity relationship studies in drug discovery programs.

The synthesis of 2172206-09-4 involves multi-step organic transformations starting from appropriately protected chloroaniline derivatives. Key steps include Fmoc protection of the amine functionality, isopropyl formamide formation, and final carboxylic acid introduction. Process optimization has focused on improving yields while minimizing the need for chromatographic purification, making the compound more accessible for research applications.

In conclusion, 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid represents a versatile building block with significant potential in peptide science and medicinal chemistry. Its unique combination of protecting group chemistry, aromatic substitution patterns, and amide functionality makes it particularly valuable for researchers developing next-generation biopharmaceuticals and functional materials. As synthetic methodologies continue to advance, this compound will likely find expanded applications in both academic and industrial research settings.